tert-butyl (5-cyano-1H-indol-1-yl)acetate

• CAS RN: 1229608-56-3
• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.305
• IUPAC Name: tert-butyl 2-(5-cyanoindol-1-yl)acetate
• InChI: InChI=1S/C15H16N2O2/c1-15(2,3)19-14(18)10-17-7-6-12-8-11(9-16)4-5-13(12)17/h4-8H,10H2,1-3H3
• InChI Key: NYIYPZWMHKYZQQ-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)CN1C=CC2=C1C=CC(=C2)C#N

Description

Tert-butyl (5-cyano-1H-indol-1-yl)acetate is a useful research compound. Its molecular formula is C15H16N2O2 and its molecular weight is 256.305. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tert-butyl bromoacetate (0.88 mL; 5.99 mmol) was added to a suspension of 5-cyanoindole (0.71 g; 4.99 mmol) and K2CO3 (1.38 g; 9.99 mmol) in CH3CN (20 mL) and the resulting mixture was stirred at reflux for 16 hours. Filtration and concentration in vacuo gave a light yellow oil which crystallized upon standing. The solid was triturated in a mixture of Et2O and hexane to give the title compound as an off-white solid (1.26 g, 98%). HPLC (Method A), Rt: 4.43 min (Purity: 96.8%). LC/MS (Method B): 256.9 (M+H)+.